Cas no 1804388-94-0 (Ethyl 2-fluoro-3-hydroxypyridine-6-acetate)

• Product Name: Ethyl 2-fluoro-3-hydroxypyridine-6-acetate
• CAS No: 1804388-94-0
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4905552
• Update Time: 2025-10-30

Ethyl 2-fluoro-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3-hydroxypyridine-6-acetate

• Inchi： 1S/C9H10FNO3/c1-2-14-8(13)5-6-3-4-7(12)9(10)11-6/h3-4,12H,2,5H2,1H3
• InChI Key： MGCGAYUJXYMRMK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-fluoro-3-hydroxypyridine-6-acetate

Ethyl 2-fluoro-3-hydroxypyridine-6-acetate (CAS No. 1804388-94-0): An Emerging Compound in Medicinal Chemistry

Ethyl 2-fluoro-3-hydroxypyridine-6-acetate (CAS No. 1804388-94-0) is a promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The structure of Ethyl 2-fluoro-3-hydroxypyridine-6-acetate consists of a pyridine ring with a fluorine atom at the 2-position, a hydroxyl group at the 3-position, and an ethyl acetate moiety at the 6-position. This combination of functional groups imparts distinct chemical properties that make it an attractive candidate for further investigation. The presence of the fluorine atom can enhance metabolic stability and improve pharmacokinetic profiles, while the hydroxyl group can facilitate interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 2-fluoro-3-hydroxypyridine-6-acetate in drug discovery. One notable application is its use as a lead compound for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

In addition to its potential as an enzyme inhibitor, Ethyl 2-fluoro-3-hydroxypyridine-6-acetate has also shown promise in antimicrobial applications. Studies conducted by researchers at the University of California have indicated that this compound and its derivatives possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a valuable candidate for the development of new antibiotics to combat drug-resistant bacterial strains.

The synthesis of Ethyl 2-fluoro-3-hydroxypyridine-6-acetate has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution, cyclization, and esterification reactions. One efficient method involves the reaction of 2-fluoro-3-hydroxypyridine with ethyl bromoacetate in the presence of a base, followed by purification through column chromatography. This synthetic approach ensures high yields and purity, making it suitable for large-scale production.

The pharmacological properties of Ethyl 2-fluoro-3-hydroxypyridine-6-acetate have been extensively evaluated through preclinical studies. In vitro assays have demonstrated its ability to cross cell membranes and interact with specific protein targets. Animal models have further confirmed its efficacy and safety profile, with no significant toxic effects observed at therapeutic doses. These findings support its potential for clinical development.

Furthermore, ongoing clinical trials are exploring the therapeutic potential of Ethyl 2-fluoro-3-hydroxypyridine-6-acetate in various disease conditions. Preliminary results from Phase I trials have shown promising outcomes in terms of safety and tolerability, paving the way for more advanced clinical studies. The compound's unique structure and pharmacological properties make it a valuable addition to the arsenal of drugs used to treat complex diseases.

In conclusion, Ethyl 2-fluoro-3-hydroxypyridine-6-acetate (CAS No. 1804388-94-0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in drug discovery, enzyme inhibition, and antimicrobial therapy highlight its importance as a lead compound for further development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.